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Compound of Interest
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Cat. No.: B1676294

A Comparative Guide for Researchers and Industry Professionals

In the critical realm of industrial cooling systems, the prevention of corrosion is paramount to
ensuring operational efficiency, longevity of equipment, and safety. 2-Mercaptobenzothiazole
(MBT) has long been a stalwart corrosion inhibitor, particularly for copper and its alloys.
However, a range of alternative and synergistic solutions are available, each with distinct
performance characteristics. This guide provides an objective comparison of MBT's
performance against other common inhibitors, supported by experimental data and detailed
methodologies, to aid researchers, scientists, and drug development professionals in making
informed decisions for their specific applications.

At a Glance: Performance Comparison of Corrosion
Inhibitors

The following tables summarize the quantitative performance of 2-Mercaptobenzothiazole
and its alternatives based on available experimental data. It is important to note that
performance can vary significantly based on the specific conditions of the cooling system,
including water chemistry, temperature, flow rate, and the types of metals present.

Table 1: Inhibition Efficiency of 2-Mercaptobenzothiazole on Various Metals
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Corrosive MBT Inhibition
Metal/Alloy . . . Reference

Medium Concentration Efficiency (%)
316 Stainless -

3 M HCI Not Specified > 90 [1]
Steel
1060 Aluminum N

2 M H2S0a4 Not Specified ~70 [1]
Alloy
Low Carbon

1 MHCI > 1.25% <0 [1]
Steel
Low Carbon

1 M HCl <1.25% ~57 [1]
Steel

Significant

Amine-based )
Carbon Steel 10-50 ppm retardation of [2][3]
solvent, 80°C )
corrosion

Cu-10Ni Alloy 3 wt% NacCl 80 ppm ~92 [4]

Table 2: Comparative Performance of Corrosion Inhibitors on Mild Steel
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. . Inhibition .
L Corrosive Concentrati . Corrosion
Inhibitor(s) . Efficiency Reference
Medium on Rate (mpy)
(%)
2-
Mercaptoben
zothiazole 3.5wt% NaCl Not Specified > 90 Not Specified  [5][6]
(MBT) +
Naz2HPOa4
. Simulated
Sodium )
Cooling 4000 ppm 87.5 0.041 [7]
Molybdate
Water
] Simulated
Zinc- ]
Cooling 20 ppm 75 8.10x 10-8 [7]
Phosphonate
Water
Sodium )
Simulated
Molybdate + ) 300 ppm + 50 »
] Cooling 96 Not Specified  [7]
Zinc- ppm
Water
Phosphonate
_ As effective
Molybdate + Simulated
i . as 500 ppm -
Nitrite + Cooling 60/40/20 ppm Not Specified  [8]
_ Molybdate
Picrate Water
alone
Gluconate +
Closed-loop N N
Molybdate ) Not Specified  Not Specified  0.065 9]
cooling water
(ECOSW)
Molybdate +
o Closed-loop N N
Nitrite ) Not Specified  Not Specified 0.11 [9]
cooling water
(CPSW)

Table 3: Performance of Inhibitors for Copper and Copper Alloys
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. . Inhibition
L Corrosive Concentrati .
Inhibitor(s) Metal/Alloy . Efficiency Reference
Medium on
(%)
2-
Mercaptoben Copper & Cooling )
] 1-2 ppm Effective [10][11]
zothiazole Copper Alloys  Water
(MBT)
Tolyltriazole Deionized i
Copper Alloys <10 ppm Effective [5]
(TTA) Water
90% Cu-10%
Molybdate + )
o Ni, 70% Cu- o
Nitrite + ] Deionized 300/300/10 )
) 30% Ni, Effective [5]
Tolyltriazole ) Water ppm
Admiralty
(TTA)
Brass

In Focus: Key Performance Characteristics

2-Mercaptobenzothiazole (MBT) is a highly effective corrosion inhibitor, particularly for copper
and its alloys, where it can provide protection at concentrations as low as 1-2 ppm[10][11]. It
functions as a mixed-type inhibitor, forming a protective film on the metal surface[12]. Its
performance on steel is more variable. While it can be effective for stainless steel in certain
acidic conditions, its performance on carbon steel can be poor, especially at higher
concentrations[1]. The critical concentration for effective inhibition on carbon steel in some
environments has been found to be between 10 and 50 ppm[2][3]. A significant drawback of
MBT is its susceptibility to oxidation, which can lead to the formation of insoluble byproducts
that may cause clogging[13].

Triazoles (Tolyltriazole and Benzotriazole) are also well-established corrosion inhibitors for
copper and its alloys[11]. Tolyltriazole (TTA) is known to form a protective molecular film on
copper surfaces and is effective at concentrations of 10 ppm or less[5]. Unlike MBT, triazoles
have been shown to be more resistant to oxidation by biocides like chlorine[14].

Phosphates and Phosphonates are commonly used in cooling water treatment, often in
combination with other inhibitors. They can act as anodic inhibitors, and some formulations

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.power-eng.com/operations-maintenance/advanced-cooling-water-treatment-concepts-part-6/
https://www.azom.com/article.aspx?ArticleID=17710
https://www.mdpi.com/2076-3417/10/1/290
https://www.mdpi.com/2076-3417/10/1/290
https://www.benchchem.com/product/b1676294?utm_src=pdf-body
https://www.power-eng.com/operations-maintenance/advanced-cooling-water-treatment-concepts-part-6/
https://www.azom.com/article.aspx?ArticleID=17710
https://www.researchgate.net/publication/339976155_Corrosion_protection_mechanism_of_2-mercaptibenzothiazole_and_its_potential_synergistic_effect_with_cerium_ions_for_treatment_of_AA_2024-T3
https://www.emerald.com/acmm/article/70/5/259/46250/Optimization-and-understanding-of-corrosion
https://content.ampp.org/corrosion/article/77/6/646/2420/A-Laboratory-Corrosion-Inhibition-Study-of-Carbon
https://www.researchgate.net/publication/349361063_A_Laboratory_Corrosion_Inhibition_Study_of_Carbon_Steel_Using_2-Mercaptobenzothiazole_MBT_Under_Post-Combustion_CO2_Capture_Conditions
https://apps.dtic.mil/sti/tr/pdf/AD0774293.pdf
https://www.azom.com/article.aspx?ArticleID=17710
https://www.mdpi.com/2076-3417/10/1/290
https://arabjchem.org/corrosion-inhibition-of-carbon-steel-immersed-in-a-1m-hcl-solution-using-benzothiazole-derivatives/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

have demonstrated high inhibition efficiencies[5][15]. For instance, a synergistic mixture of MBT
and sodium hydrogen phosphate (NazHPOa4) has been reported to achieve an inhibition
efficiency of over 90% on mild steel[5][6]. However, high concentrations of phosphates can
sometimes lead to scaling issues if not properly managed.

Molybdates are considered environmentally friendly anodic inhibitors. They are often used in
combination with other substances to enhance their performance and reduce the required
concentration, as they can be expensive when used alone[7][15]. A mixture of sodium
molybdate and zinc-phosphonate has been shown to achieve a 96% inhibition efficiency on
mild steel[7]. Molybdate-based inhibitors are also effective in protecting against pitting
corrosion[10].

Experimental Protocols: A Closer Look at Evaluation
Methodologies

The performance data presented in this guide are primarily derived from two key experimental
techniques: Weight Loss Analysis and Electrochemical Impedance Spectroscopy (EIS).

Weight Loss Measurement
This gravimetric method provides a direct measure of corrosion by quantifying the loss of metal
over a specific period.

Methodology:

o Coupon Preparation: Metal coupons (specimens) of a known surface area are cleaned,
degreased, and weighed accurately.

o Exposure: The coupons are immersed in the corrosive medium (e.g., simulated cooling
water) with and without the corrosion inhibitor at a specified temperature and for a
predetermined duration.

o Cleaning: After exposure, the coupons are removed, and any corrosion products are cleaned
off using appropriate chemical solutions that remove the corrosion products without affecting
the base metal.

e Final Weighing: The cleaned coupons are dried and re-weighed.
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» Calculation of Corrosion Rate and Inhibition Efficiency:

o The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K x W) / (A x T x
D) where K is a constant, W is the weight loss, A is the surface area, T is the exposure
time, and D is the density of the metal.

o The inhibition efficiency (IE) is calculated as: IE (%) = [(CRo - CRi) / CRo] x 100 where CRo
is the corrosion rate in the absence of the inhibitor and CRi is the corrosion rate in the
presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive electrochemical technique that provides detailed information about the
corrosion processes occurring at the metal-solution interface.

Methodology:

o Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of a working
electrode (the metal sample), a reference electrode (e.g., Saturated Calomel Electrode -
SCE), and a counter electrode (e.g., platinum).

o Measurement: The working electrode is immersed in the test solution (with and without
inhibitor). A small amplitude AC voltage is applied to the electrode over a range of
frequencies. The resulting current response is measured to determine the impedance of the
system.

» Data Analysis: The impedance data is often represented in Nyquist and Bode plots. By fitting
the data to an equivalent electrical circuit model, parameters such as the charge transfer
resistance (Rct) and double-layer capacitance (Cdl) can be determined. A higher Rct value is
indicative of a lower corrosion rate.

» Calculation of Inhibition Efficiency:

o The inhibition efficiency (IE) can be calculated from the charge transfer resistance values:
IE (%) = [(Rcti - Rcto) / Rcti] x 100 where Rcti is the charge transfer resistance in the
presence of the inhibitor and Rcto is the charge transfer resistance in the absence of the
inhibitor.
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Visualizing the Process: Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the performance of
corrosion inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

